Cas no 178243-07-7 (2H-Thiopyran-4-acetamide,tetrahydro-)
178243-07-7 structure
Product Name:2H-Thiopyran-4-acetamide,tetrahydro-
CAS No:178243-07-7
MF:C7H13NOS
MW:159.249220609665
CID:112838
PubChem ID:53423395
Update Time:2025-04-18
2H-Thiopyran-4-acetamide,tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Thiopyran-4-acetamide,tetrahydro-
- 2-(thian-4-yl)acetamide
- 2-(TETRAHYDRO-2H-THIOPYRAN-4-YL)ACETAMIDE
- AKOS006308886
- 178243-07-7
- SCHEMBL2913303
- 2-(Tetrahydro-2H-thiopyran-4-yl)acetamide, AldrichCPR
- DTXSID10698316
- 2H-Thiopyran-4-acetamide, tetrahydro-
-
- Inchi: 1S/C7H13NOS/c8-7(9)5-6-1-3-10-4-2-6/h6H,1-5H2,(H2,8,9)
- InChI Key: BYWSOKLYWPJKAV-UHFFFAOYSA-N
- SMILES: S1CCC(CC(N)=O)CC1
Computed Properties
- Exact Mass: 159.07189
- Monoisotopic Mass: 159.072
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 0.5
- Topological Polar Surface Area: 68.4A^2
Experimental Properties
- PSA: 43.09
2H-Thiopyran-4-acetamide,tetrahydro- Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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